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Compound of Interest
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Cat. No.: B12381675 Get Quote

Initial investigations into the use of "PSX020" in neuroscience experiments have revealed a

case of mistaken identity, with the designation corresponding to an automotive part rather than

a chemical compound utilized in scientific research. Extensive searches have failed to identify

any molecule or drug with the identifier "PSX020" within the context of neuroscience or broader

biological research.

The product identified as "PSX020" is an OEX Air Conditioning Pressure Switch, a component

used in vehicle climate control systems. This highlights a crucial reminder for researchers

regarding the precise nomenclature and identification of chemical compounds to avoid

confusion with commercial product codes.

While the intended topic of "PSX020 in neuroscience experiments" cannot be addressed due to

the non-existence of such a compound in the scientific literature, this situation underscores the

importance of accurate compound identification in the design and execution of research.

For researchers, scientists, and drug development professionals, this serves as a critical

checkpoint:

Verification of Compound Identity: Always ensure that the designation of a compound is

accurate and corresponds to a known chemical entity with established biological activity.

Cross-referencing with chemical databases such as PubChem, Chemical Abstracts Service

(CAS), and supplier specifications is essential.
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Importance of Precise Nomenclature: Utilizing systematic chemical names or widely

accepted trivial names can prevent confusion with non-scientific product codes.

Given the lack of a relevant scientific subject for "PSX020," it is not possible to provide the

requested detailed Application Notes, Protocols, data tables, or signaling pathway diagrams.

Researchers interested in specific areas of neuroscience are encouraged to refine their search

with the correct nomenclature of the compounds or pathways of interest.

To cite this document: BenchChem. [Unraveling "PSX020": A Case of Mistaken Identity in
Neuroscience Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381675#using-psx020-in-neuroscience-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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